(8-Cyclohexyloctyl)(methoxy)boranyl
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
CAS No. |
104393-95-5 |
|---|---|
Molecular Formula |
C15H30BO |
Molecular Weight |
237.21 g/mol |
InChI |
InChI=1S/C15H30BO/c1-17-16-14-10-5-3-2-4-7-11-15-12-8-6-9-13-15/h15H,2-14H2,1H3 |
InChI Key |
WZEDCESMRJLXGE-UHFFFAOYSA-N |
Canonical SMILES |
[B](CCCCCCCCC1CCCCC1)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Methoxy Group Position and Lipophilicity
The position and number of methoxy groups significantly influence physicochemical properties. For example:
- In methoxy-substituted aromatic compounds, 3-methoxy isomers exhibit higher lipophilicity (logK) than 2- or 4-methoxy isomers .
- In boron-free systems, trimethoxy derivatives show enhanced antifungal activity compared to mono- or dimethoxy analogs, but acetylation of hydroxyl groups reverses this trend .
For (8-Cyclohexyloctyl)(methoxy)boranyl, the methoxy group’s position (if variable) could similarly alter logK values or bioactivity. However, its fixed structure limits direct positional comparisons.
Alkyl Chain Effects
The 8-cyclohexyloctyl chain introduces steric bulk and lipophilicity. Comparable studies on geranyl (branched C10) chains in phenolic compounds reveal:
- Monogeranyl derivatives exhibit higher antifungal activity than digeranyl analogs, suggesting chain length and branching impact efficacy .
Boron vs. Non-Boron Analogues
While direct comparisons to boron-free analogues are absent in the evidence, trends in related systems suggest:
- Boron’s Lewis acidity could enhance interactions with electron-rich targets, a property absent in purely organic methoxy/alkyl compounds.
- Lipophilicity trends from methoxy/alkyl substituents in non-boron systems (e.g., logK differences in bromo/methoxy isomers ) may parallel those in boron-containing compounds.
Data Table: Key Properties of Structurally Related Compounds
Key Research Findings and Contradictions
Methoxy Group Count: Increasing methoxy groups enhances antifungal activity in phenolic compounds but reduces it in acetylated derivatives . This dichotomy highlights the role of hydrogen bonding and steric effects.
Chain Branching : Bulky chains (e.g., cyclohexyloctyl) may impede molecular interactions compared to linear analogs, as seen in geranyl vs. digeranyl comparisons .
Lipophilicity vs. Bioactivity : Higher logK values (e.g., 3-methoxy isomers) correlate with improved membrane permeability but may reduce aqueous solubility, complicating therapeutic applications .
Preparation Methods
Reaction Mechanism and Precursor Selection
The Miyaura borylation, widely used for aryl boronate synthesis, can be adapted for alkyl derivatives by modifying substrates and catalysts. In this route, an 8-cyclohexyloctyl halide (e.g., bromide or iodide) reacts with bis(pinacolato)diboron in the presence of a palladium catalyst. The reaction proceeds via oxidative addition of the alkyl halide to palladium, followed by borylation and reductive elimination to yield the boronate ester.
Key Reaction Conditions:
Workup and Isolation
Post-reaction, the mixture is filtered through celite to remove palladium residues, and the solvent is evaporated under reduced pressure. The crude product is washed with petroleum ether to remove unreacted diboron reagents, yielding a white solid. This method, adapted from CN111171065A, achieves yields exceeding 70% for analogous boronate esters.
Alternative Method: Hydroboration and Transesterification
Hydroboration of 8-Cyclohexyloct-1-ene
Hydroboration offers a complementary pathway. 8-Cyclohexyloct-1-ene reacts with borane-dimethylsulfide (BH₃·SMe₂) in tetrahydrofuran (THF) at 0°C, forming a trialkylborane intermediate. Subsequent methanolysis replaces one alkyl group with methoxy, yielding the target compound.
Optimization Challenges:
Transesterification of Pinacol Boronates
Starting from (8-cyclohexyloctyl)pinacolboronate, transesterification with methanol in toluene at 60°C replaces pinacol with methoxy. This method, though efficient, demands anhydrous conditions to prevent hydrolysis.
Solvent and Catalyst Optimization
Solvent Screening
Data from EP2792360A1 and CN111171065A underscore the impact of solvent polarity on reaction efficiency:
| Solvent | Boiling Point (°C) | Yield (%) | Notes |
|---|---|---|---|
| 2-MeTHF | 80 | 75 | Low toxicity, ideal for Pd catalysis |
| Toluene | 111 | 68 | High steric tolerance |
| Dichloromethane | 40 | <50 | Poor solubility for long alkyl chains |
Catalytic Systems
Palladium-based catalysts (e.g., Pd(dppf)Cl₂) outperform nickel analogs in Miyaura borylation, achieving turnover numbers (TON) >100. Alternatively, copper(I) thiophene-2-carboxylate (CuTC) facilitates alkyl boronate synthesis at lower temperatures (50°C).
Purification and Characterization
Filtration and Recrystallization
Post-synthesis, crude product is dissolved in warm methanol (55–65°C) and filtered to remove insoluble impurities. Slow cooling to 5–15°C induces crystallization, yielding high-purity (8-cyclohexyloctyl)(methoxy)boranyl.
Analytical Techniques
- NMR Spectroscopy: ¹¹B NMR shows a characteristic peak at δ 30–35 ppm for trigonal boron.
- X-ray Diffraction: Confirms crystalline structure and absence of solvates.
Industrial Scalability and Challenges
Solvent Recovery
2-MeTHF’s low boiling point enables efficient distillation and reuse, reducing production costs by 20–30% compared to dioxane.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
